Cas no 15078-96-3 (Andradite(Ca3Fe2(SiO4)3) (9CI))

• Product Name: Andradite(Ca3Fe2(SiO4)3) (9CI)
• CAS No: 15078-96-3
• MF: Ca₃Fe₂O₁₂Si₃
• MW: 508.173303604126
• CID: 120795
• PubChem ID: 165430147
• Update Time: 2025-04-18

Andradite(Ca3Fe2(SiO4)3) (9CI) Chemical and Physical Properties

Names and Identifiers

• Andradite(Ca3Fe2(SiO4)3) (9CI)
• andradite
• GARNET
• GARNET, ANDRADITE
• 15078-96-3

• MDL： MFCD09954186
• Inchi： 1S/3Ca.2Fe.3O4Si/c;;;;;3*1-5(2,3)4/q3*+2;2*+3;3*-4
• InChI Key： ZHMRUDDUAQEJEP-UHFFFAOYSA-N
• SMILES： [Fe+3].[Fe+3].[Ca+2].[Ca+2].[Ca+2].[Si]([O-])([O-])([O-])[O-].[Si]([O-])([O-])([O-])[O-].[Si]([O-])([O-])([O-])[O-]

Computed Properties

• Exact Mass: 507.62700
• Monoisotopic Mass: 507.627399g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 19.1
• Covalently-Bonded Unit Count: 8
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 277Ų

Experimental Properties

• PSA: 276.72000
• LogP: -2.57300